Cas no 910617-08-2 (propolin D)

• Product Name: propolin D
• CAS No: 910617-08-2
• MF: C₂₅H₂₈O₆
• MW: 424.486227989197
• CID: 2014209
• PubChem ID: 66839862
• Update Time: 2025-04-21

propolin D Chemical and Physical Properties

Names and Identifiers

• propolin D
• DTXSID001110133
• 2-[2-(3,7-Dimethyl-2,6-octadien-1-yl)-3,4-dihydroxyphenyl]-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one
• 910617-08-2

• Inchi： 1S/C25H28O6/c1-14(2)5-4-6-15(3)7-8-18-17(9-10-19(27)25(18)30)22-13-21(29)24-20(28)11-16(26)12-23(24)31-22/h5,7,9-12,22,26-28,30H,4,6,8,13H2,1-3H3
• InChI Key： ILCMVLORKWIOOH-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(CC1C1C=CC(=C(C=1CC=C(C)CC/C=C(\C)/C)O)O)=O)O)O

Computed Properties

• Exact Mass: 424.18858861g/mol
• Monoisotopic Mass: 424.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 2'-prenylated flavanones